Cas no 2223033-07-4 (5-(Cyano-13C,15N)(thiophene-d2)-2-boronic acid pinacol ester)

• Product Name: 5-(Cyano-13C,15N)(thiophene-d2)-2-boronic acid pinacol ester
• CAS No: 2223033-07-4
• MF: C₁₁H₁₄BNO₂S
• MW: 239.108748912811
• CID: 6810835
• PubChem ID: 49758625
• Update Time: 2025-03-04

5-(Cyano-13C,15N)(thiophene-d2)-2-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 5-(Cyano-13C,15N)(thiophene-d2)-2-boronic acid pinacol ester
• CS-19661
• AKOS015942184
• 2223033-07-4

• Inchi： 1S/C11H14BNO2S/c1-10(2)11(3,4)15-12(14-10)9-6-5-8(7-13)16-9/h5-6H,1-4H3/i5D,6D,7+1,13+1
• InChI Key： LKRPJAKTFWEYGA-URZHTNGJSA-N
• SMILES： S1C([13C]#[15N])=C([2H])C([2H])=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 239.0967733Da
• Monoisotopic Mass: 239.0967733Da
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.5Ų